Cas no 158584-99-7 (Benzaldehyde, 2-bromo-3-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 2-bromo-3-(phenylmethoxy)-
• CAS No: 158584-99-7
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 1337250
• PubChem ID: 11289299
• Update Time: 2025-07-22

Benzaldehyde, 2-bromo-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-3-(phenylmethoxy)-
• 2-bromo-3-phenylmethoxybenzaldehyde
• 158584-99-7
• 3-BENZYLOXY-2-BROMO-BENZALDEHYDE
• DTXSID80461377
• OEQKLUDXMWUISR-UHFFFAOYSA-N
• 2-Bromo-3-(phenylmethoxy)benzaldehyde
• DB-163915
• A1-04994
• 3-(benzyloxy)-2-bromobenzaldehyde
• G61833
• 2-bromo-3-benzyloxybenzaldehyde
• SCHEMBL8305004

• Inchi： 1S/C14H11BrO2/c15-14-12(9-16)7-4-8-13(14)17-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： OEQKLUDXMWUISR-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.99423
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Benzaldehyde, 2-bromo-3-(phenylmethoxy)-

Benzaldehyde, 2-bromo-3-(phenylmethoxy)- and Its Significance in Modern Chemical Research

The compound with the CAS number 158584-99-7, known as Benzaldehyde, 2-bromo-3-(phenylmethoxy)-, represents a fascinating molecule in the realm of organic chemistry. This aromatic aldehyde derivative has garnered attention due to its unique structural features and potential applications in various scientific fields. The presence of both bromine and methoxy substituents on a benzaldehyde backbone imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, the study of aromatic compounds has seen significant advancements, particularly in understanding their role in drug design and development. The structural motif of Benzaldehyde, 2-bromo-3-(phenylmethoxy)- is particularly intriguing because it combines the electrophilic nature of the aldehyde group with the electron-withdrawing effect of the bromine atom. This combination can influence the compound's electronic properties and its interaction with biological targets. The methoxy group, on the other hand, introduces a degree of lipophilicity and can affect solubility and metabolic stability, which are critical factors in pharmaceutical applications.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Similarly, the aldehyde group can undergo condensation reactions with various nucleophiles to form imines, oximes, or Schiff bases, which are important intermediates in medicinal chemistry.

Recent research has highlighted the potential of Benzaldehyde, 2-bromo-3-(phenylmethoxy)- in developing novel therapeutic agents. For instance, studies have demonstrated its utility in generating small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The combination of electronic and steric effects provided by its substituents allows for precise tuning of binding affinities and selectivity. This has led to several promising candidates being explored in preclinical studies for applications ranging from oncology to neurodegenerative diseases.

The methoxy group in particular has been shown to enhance bioavailability by improving lipophilicity while maintaining metabolic stability. This balance is crucial for designing drugs that can effectively reach their target sites within the body. Additionally, the presence of both bromine and methoxy groups makes this compound an excellent candidate for library synthesis efforts aimed at identifying new bioactive molecules. High-throughput screening campaigns have utilized derivatives of Benzaldehyde, 2-bromo-3-(phenylmethoxy)- to identify compounds with desirable pharmacological properties.

In computational chemistry studies, Benzaldehyde, 2-bromo-3-(phenylmethoxy)- has been used to model interactions between small molecules and biological targets. The detailed understanding of its electronic structure and conformational flexibility provides insights into how it might bind to proteins or nucleic acids. These insights are invaluable for rational drug design, where predicting molecular interactions early in the discovery process can significantly reduce development time and costs.

The synthesis of Benzaldehyde, 2-bromo-3-(phenylmethoxy)- itself is an interesting challenge that has driven innovation in synthetic methodologies. Researchers have developed efficient multi-step routes that minimize side products and maximize yield. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions or radical-based transformations, showcasing the compound's versatility as a synthetic intermediate.

The future prospects for this compound are vast. As our understanding of biological systems continues to grow, so does the need for innovative chemical tools to probe these systems. Benzaldehyde, 2-bromo-3-(phenylmethoxy)-, with its unique structural features and reactivity patterns, is well-positioned to play a significant role in this ongoing research endeavor. Whether it is through developing new drugs or providing insights into fundamental chemical processes, this compound exemplifies the importance of well-designed molecular entities in advancing scientific knowledge.